Cas no 63667-17-4 ((cyclopropylmethyl)sulfanylmethanimidamide hydrobromide)

• Product Name: (cyclopropylmethyl)sulfanylmethanimidamide hydrobromide
• CAS No: 63667-17-4
• MF: C₅H₁₁BrN₂S
• MW: 211.123238801956
• MDL: MFCD00208474
• CID: 2859451
• PubChem ID: 2777025
• Update Time: 2023-11-22

(cyclopropylmethyl)sulfanylmethanimidamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylmethl carbamimidothioate hydrobromide
• [(cyclopropylmethyl)sulfanyl]methanimidamide hydrobromide
• cyclopropylmethyl aminomethanimidothioate hydrobromide
• cyclopropylmethyl carbamimidothioate;hydrobromide
• C5H10N2S.BrH
• 3978AJ
• SB38065
• S-cyclopropylmethylisothiourea hydrobromide
• s-cyclopropylmethylisothiourea hydrobromide salt
• 2-Cyclopropylmethyl carbamimidothioate hydrobromide
• (cyclopropylmethyl)sulfanylmethanimidamide hydrobromide

• MDL： MFCD00208474
• Inchi： 1S/C5H10N2S.BrH/c6-5(7)8-3-4-1-2-4;/h4H,1-3H2,(H3,6,7);1H
• InChI Key： JLVAXQUEFZTATN-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CC1CC1

Computed Properties

• Exact Mass: 209.98263 g/mol
• Monoisotopic Mass: 209.98263 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 98.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2
• Molecular Weight: 211.13

(cyclopropylmethyl)sulfanylmethanimidamide hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothioureas